Cas no 1805047-93-1 (4-(Difluoromethyl)-2,3-diiodopyridine-5-acetonitrile)

• Product Name: 4-(Difluoromethyl)-2,3-diiodopyridine-5-acetonitrile
• CAS No: 1805047-93-1
• MF: C₈H₄F₂I₂N₂
• MW: 419.936512947083
• CID: 4849864
• Update Time: 2025-06-12

4-(Difluoromethyl)-2,3-diiodopyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,3-diiodopyridine-5-acetonitrile

• Inchi： 1S/C8H4F2I2N2/c9-7(10)5-4(1-2-13)3-14-8(12)6(5)11/h3,7H,1H2
• InChI Key： QKTUVPHMIZIDMZ-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(CC#N)=C1C(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 4-(Difluoromethyl)-2,3-diiodopyridine-5-acetonitrile

Recent Advances in the Study of 4-(Difluoromethyl)-2,3-diiodopyridine-5-acetonitrile (CAS: 1805047-93-1)

4-(Difluoromethyl)-2,3-diiodopyridine-5-acetonitrile (CAS: 1805047-93-1) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and diiodo functional groups, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense scientific inquiry.

The synthesis of 4-(Difluoromethyl)-2,3-diiodopyridine-5-acetonitrile has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel catalytic approach that significantly improves yield and purity. The method involves a multi-step reaction sequence, starting from commercially available pyridine derivatives, and employs palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl and diiodo groups. This advancement not only enhances the accessibility of the compound but also opens new avenues for its application in high-throughput screening and combinatorial chemistry.

In terms of biological activity, preliminary studies have indicated that 4-(Difluoromethyl)-2,3-diiodopyridine-5-acetonitrile exhibits moderate inhibitory effects against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. A recent in vitro study demonstrated its ability to selectively inhibit the activity of protein kinase C (PKC) isoforms, suggesting potential therapeutic applications. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and toxicological profiles.

Another area of interest is the compound's potential use in material science. Due to its unique electronic properties, 4-(Difluoromethyl)-2,3-diiodopyridine-5-acetonitrile has been explored as a building block for organic semiconductors and photovoltaic materials. A 2022 study in Advanced Materials reported its incorporation into a novel conjugated polymer, which exhibited enhanced charge carrier mobility and stability under ambient conditions. These findings underscore the versatility of the compound and its potential to contribute to advancements in both biomedical and materials research.

Despite these promising developments, challenges remain in the widespread adoption of 4-(Difluoromethyl)-2,3-diiodopyridine-5-acetonitrile. Issues such as scalability, cost-effectiveness, and environmental impact of its synthesis need to be addressed. Additionally, more comprehensive studies are needed to fully elucidate its mechanism of action and optimize its biological activity. Collaborative efforts between chemists, biologists, and material scientists will be crucial in overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, 4-(Difluoromethyl)-2,3-diiodopyridine-5-acetonitrile (CAS: 1805047-93-1) represents a fascinating and multifaceted compound with significant promise in both pharmaceutical and material science applications. Continued research and development efforts are expected to further expand its utility and pave the way for innovative solutions in these fields. The recent advancements in its synthesis and preliminary biological evaluations highlight its potential, but further studies are essential to translate these findings into practical applications.